Methyl 4-(3-hydroxyazetidin-3-yl)thiophene-3-carboxylate;hydrochloride

• IUPAC Name: methyl 4-(3-hydroxyazetidin-3-yl)thiophene-3-carboxylate;hydrochloride
• InChI: InChI=1S/C9H11NO3S.ClH/c1-13-8(11)6-2-14-3-7(6)9(12)4-10-5-9;/h2-3,10,12H,4-5H2,1H3;1H
• InChI Key: ZGEHFWHGFWRNNI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CSC=C1C2(CNC2)O.Cl
• Molecular Formula: C9H12ClNO3S
• Molecular Weight: 249.72 g/mol

Description

“Methyl 4-(3-hydroxyazetidin-3-yl)thiophene-3-carboxylate;hydrochloride” is a chemical compound with the CAS Number: 2416235-26-0. It has a molecular weight of 249.72 and its IUPAC name is "methyl 4-(3-hydroxyazetidin-3-yl)thiophene-3-carboxylate hydrochloride".

Molecular Structure Analysis

The InChI code for this compound is "1S/C9H11NO3S.ClH/c1-13-8(11)6-2-14-3-7(6)9(12)4-10-5-9;/h2-3,10,12H,4-5H2,1H3;1H". This code provides a textual representation of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a powder. The storage temperature and other physical properties are not specified in the retrieved data.

Scientific Research Applications

Synthesis and Spectrophotometry

• A study explored the synthesis of new thienylazo reagents, closely related to the queried compound, for spectrophotometric analytical research. These compounds, including derivatives of methyl thiophene-carboxylates, were analyzed for their spectrophotometric properties, revealing insights into the effects of structural variations on these properties (Barabash et al., 2020).

Antimicrobial Activities

• Research has been conducted on the synthesis of biologically active derivatives, including N-(3-chloro-2-oxo-4-phenylazetidin-1-yl)/3-N-(4-oxo-2-arylthiazolidin-3-yl)-2-(methylsulfonamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamides. These compounds exhibited significant activities against bacterial and fungal strains, highlighting their potential in antimicrobial applications (Babu et al., 2013).

Anti-inflammatory Agents

• Methyl 3-hydroxythieno[2,3-b]pyridine-2-carboxylate, structurally related to the queried compound, was synthesized as part of a research program targeting novel molecules for potential anti-inflammatory applications. This highlights the use of similar compounds in developing new anti-inflammatory agents (Moloney, 2001).

Organic Synthesis

• Studies have been conducted on methyl thiophene-carboxylates for their use in organic synthesis, demonstrating their utility in creating long-chain esters with remote hydroxyl and carboxyl groups, including various bioactive agents (Yang et al., 2000).

Anticancer Activity

• Thiophene-2-carboxaldehyde derivatives, similar in structure to the queried compound, have been synthesized and evaluated for their anticancer activity. Their interaction with carrier proteins like Human Serum Albumin (HSA) was studied, providing insights into their pharmacokinetic mechanism and potential anticancer applications (Shareef et al., 2016).